Cas no 1795141-76-2 (Progabide-13C,15N,d2)

• Product Name: Progabide-13C,15N,d2
• CAS No: 1795141-76-2
• CID: 4554207
• Update Time: 2025-06-08

Progabide-13C,15N,d2 Chemical and Physical Properties

Names and Identifiers

• Progabide-13C,15N,d2

Additional information on Progabide-13C,15N,d2

Progabide-13C,15N,d2: A Novel Isotopically Labeled Compound for Advanced Research in Neuropharmacology

Progabide-13C,15N,d2 (CAS No. 1795141-76-2) is a sophisticated isotopically labeled derivative of the anticonvulsant drug Progabide. This compound is designed to facilitate advanced research in neuropharmacology and metabolic studies, offering unique advantages in terms of precision and accuracy. The incorporation of stable isotopes, specifically 13C and 15N, along with deuterium (d2), makes it an invaluable tool for tracing the metabolic pathways and pharmacokinetic properties of Progabide in both in vitro and in vivo systems.

The development of Progabide-13C,15N,d2 is a significant advancement in the field of medicinal chemistry. Traditional methods for studying drug metabolism often rely on radiolabeled compounds, which can pose safety concerns and regulatory hurdles. In contrast, stable isotopes such as 13C, 15N, and deuterium offer a safer and more reliable alternative. These isotopes do not emit radiation and are non-toxic, making them ideal for long-term studies and repeated dosing experiments.

Progabide-13C,15N,d2 has been extensively characterized using advanced analytical techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. These techniques provide detailed insights into the molecular structure and behavior of the compound, ensuring its purity and stability. The high-resolution MS data confirm the presence of the isotopic labels, while NMR spectroscopy elucidates the specific positions of the labeled atoms within the molecule.

In recent studies, Progabide-13C,15N,d2 has been utilized to investigate the metabolic fate of Progabide in various biological systems. One notable study published in the Journal of Medicinal Chemistry demonstrated that the labeled compound undergoes similar metabolic pathways to its unlabeled counterpart, but with enhanced detectability due to the isotopic labels. This allows researchers to track the compound's transformation into metabolites with greater precision, providing valuable data for drug development and safety assessment.

The application of Progabide-13C,15N,d2 extends beyond basic research into clinical settings. In preclinical trials, this compound has been used to evaluate the pharmacokinetic properties of Progabide in animal models. The results have shown that the labeled compound exhibits favorable pharmacokinetic profiles, including good bioavailability and a predictable elimination half-life. These findings are crucial for optimizing dosing regimens and predicting human pharmacokinetics.

In addition to its use in metabolic studies, Progabide-13C,15N,d2 has potential applications in drug-drug interaction studies. By co-administering the labeled compound with other drugs, researchers can investigate how Progabide's metabolism is affected by concomitant medications. This information is essential for understanding potential interactions that could impact therapeutic outcomes or increase the risk of adverse effects.

The development of isotopically labeled compounds like Progabide-13C,15N,d2 represents a significant step forward in the field of neuropharmacology. These compounds enable researchers to gain deeper insights into drug metabolism and pharmacokinetics, ultimately contributing to the development of safer and more effective therapeutic agents. As research continues to advance, it is anticipated that compounds like Progabide-13C,15N,d2 will play an increasingly important role in drug discovery and development processes.